4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid
Overview
Description
The compound 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid is a chemical structure that can be considered a derivative of benzoic acid, where the benzene ring is modified with additional functional groups. This compound is not directly mentioned in the provided papers, but its structure suggests potential relevance in the field of organic synthesis and materials science, particularly in the context of liquid crystal research and the modification of benzoic acid derivatives for various applications.
Synthesis Analysis
The synthesis of benzoic acid derivatives can involve various strategies, including the functionalization of the benzene ring. For instance, the Mitsunobu reaction, as described in paper , could potentially be adapted for the synthesis of 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid by choosing appropriate reagents and conditions. Similarly, the meta-C–H functionalization technique discussed in paper might offer a pathway to introduce substituents at specific positions on the benzene ring, which could be a step in the synthesis of the target compound.
Molecular Structure Analysis
The molecular structure of benzoic acid derivatives can be characterized using various spectroscopic techniques, as shown in papers and . Techniques such as NMR, IR, and UV-Vis spectroscopy, along with crystallographic analysis, are essential tools for confirming the structure of synthesized compounds. Theoretical calculations, like those mentioned in paper , can also provide insights into the electronic structure and properties of the compound.
Chemical Reactions Analysis
Benzoic acid derivatives can undergo a range of chemical reactions. The reactivity of such compounds is influenced by the substituents attached to the benzene ring. For example, the presence of electron-donating or electron-withdrawing groups can significantly affect the compound's behavior in reactions, as can be inferred from the studies in papers , , and . The specific reactivity of 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid would depend on the nature of the hexyloxy and benzoyloxy groups.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzoic acid derivatives, such as thermal stability, conductivity, and band gap, are crucial for their potential applications. Paper discusses the thermal stability and semiconductor properties of an oligomeric benzoic acid derivative, which could be relevant when considering the properties of 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid. The crystal structure and intermolecular interactions, as described in papers and , can also influence the physical properties of these compounds.
Scientific Research Applications
Derivative Compounds and Their Uses
- Water-Soluble Nitric-Oxide-Releasing Acetylsalicylic Acid (ASA) Prodrugs : Research on water-soluble ASA prodrugs, which include benzoyloxy)methyl esters (similar in structure to 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid), reveals their potential in medical applications. These prodrugs can inhibit collagen-induced platelet aggregation and show anti-inflammatory activities similar to ASA but with lower gastrotoxicity, indicating their potential for clinical application (Rolando et al., 2013).
Benzoic Acid Derivatives in Food and Additives
- Benzoic Acid in Foods : Benzoic acid derivatives, including those structurally related to 4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid, are commonly used as antibacterial and antifungal preservatives in food, cosmetics, and pharmaceutical products. Their widespread occurrence and usage raise concerns about human exposure and potential health impacts (del Olmo et al., 2017).
Future Directions
properties
IUPAC Name |
4-(4-hexoxybenzoyl)oxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22O5/c1-2-3-4-5-14-24-17-10-8-16(9-11-17)20(23)25-18-12-6-15(7-13-18)19(21)22/h6-13H,2-5,14H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VQLWORYWCJWAAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10200938 |
Source
|
| Record name | 4-Carboxyphenyl 4-(hexyloxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200938 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
342.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-(Hexyloxy)benzoyl)oxy)benzoic acid | |
CAS RN |
52899-68-0 |
Source
|
| Record name | 4-Carboxyphenyl 4-(hexyloxy)benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52899-68-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Carboxyphenyl 4-(hexyloxy)benzoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052899680 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Carboxyphenyl 4-(hexyloxy)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10200938 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-carboxyphenyl 4-(hexyloxy)benzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.934 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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